Cas no 478043-26-4 (2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(4-methylphenyl)acetonitrile)
478043-26-4 structure
Product Name:2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(4-methylphenyl)acetonitrile
CAS No:478043-26-4
MF:C19H11F6N3
MW:395.301164865494
CID:854261
Update Time:2023-08-02
2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(4-methylphenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1,8-Naphthyridine-2-acetonitrile,alpha-(4-methylphenyl)-5,7-bis(trifluoromethyl)-(9CI)
- 2-[5,7-bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(4-methylphenyl)acetonitrile
- 2-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-(4-methylphenyl)acetonitrile
- Bionet1_003648
- MLS000540885
- HMS579C10
- HMS2308L24
- SMR000125943
- 2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(4-methylphenyl)acetonitrile
-
- Inchi: 1S/C19H11F6N3/c1-10-2-4-11(5-3-10)13(9-26)15-7-6-12-14(18(20,21)22)8-16(19(23,24)25)28-17(12)27-15/h2-8,13H,1H3
- InChI Key: YGKJCHLQHUILMM-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(F)(F)F)N=C2C=1C=CC(C(C#N)C1C=CC(C)=CC=1)=N2)(F)F
Computed Properties
- Exact Mass: 395.086
- Monoisotopic Mass: 395.086
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 587
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.6
2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(4-methylphenyl)acetonitrile Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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